Cas no 101329-90-2 (Methanone,[1-(phenylthio)cyclopentyl]-1-pyrrolidinyl-)

• Product Name: Methanone,[1-(phenylthio)cyclopentyl]-1-pyrrolidinyl-
• CAS No: 101329-90-2
• MF: C₁₆H₂₁NOS
• MW: 275.409043073654
• CID: 220904
• PubChem ID: 3063642
• Update Time: 2025-04-19

Methanone,[1-(phenylthio)cyclopentyl]-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[1-(phenylthio)cyclopentyl]-1-pyrrolidinyl-
• (1-phenylsulfanylcyclopentyl)-pyrrolidin-1-ylmethanone
• 1-((1-(Phenylthio)cyclopentyl)carbonyl)pyrrolidine
• 101329-90-2
• Pyrrolidine, 1-((1-(phenylthio)cyclopentyl)carbonyl)-
• DTXSID80143848

• Inchi： 1S/C16H21NOS/c18-15(17-12-6-7-13-17)16(10-4-5-11-16)19-14-8-2-1-3-9-14/h1-3,8-9H,4-7,10-13H2
• InChI Key： PMVXFUFCUBYCKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1(C(N2CCCC2)=O)CCCC1

Computed Properties

• Exact Mass: 275.13453
• Monoisotopic Mass: 275.134385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.17
• Boiling Point: 446.2°C at 760 mmHg
• Flash Point: 223.6°C
• Refractive Index: 1.607
• PSA: 20.31
• LogP: 3.65180